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Compound of Interest

Compound Name: INH154

Cat. No.: B2657980

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds like INH154 are paramount for laboratory safety and environmental
protection. INH154 is a potent inhibitor of the Nek2 and Hecl binding, demonstrating significant
effects on cell proliferation in various cancer cell lines.[1][2][3] Due to its biological activity, it is
crucial to manage its disposal as a potentially hazardous chemical waste. This guide provides a

detailed, step-by-step procedure for the safe disposal of INH154 and associated contaminated
materials.

Chemical and Physical Properties of INH154

A clear understanding of the chemical and physical properties of INH154 is essential for safe
handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value
Molecular Weight 392.52 g/mol
Chemical Formula C22H24N40S
CAS Number 1587705-63-2
Appearance Solid Powder

DMSO: 65 mg/mL (165.6 mM), Ethanol: 5

Solubilit
Y mg/mL, Water: Insoluble

Powder: -20°C for 3 years, In solvent: -80°C for
Storage
1 year

Personal Protective Equipment (PPE) and Handling
Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate personal
protective equipment to prevent skin and eye contact, inhalation, and ingestion.

» Gloves: Use chemical-resistant gloves, such as nitrile gloves.
o Eye Protection: Wear safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: When handling the solid powder form of INH154, a NIOSH-approved
respirator is recommended to prevent inhalation of dust. All handling of the compound and its
waste should ideally be performed within a certified chemical fume hood.

Step-by-Step Disposal Procedures

The disposal of INH154 must be conducted in accordance with institutional and local
regulations. The following procedures are based on general best practices for the disposal of
potent small molecule kinase inhibitors.

1. Unused or Expired INH154 (Solid Powder)
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Segregation: Keep the solid INH154 waste separate from other laboratory waste streams.

Containerization: Place the unused or expired compound in a clearly labeled, sealed, and
appropriate hazardous waste container. The original container may be used if it is in good
condition.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name "INH154".

Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous material disposal company. Do not dispose of
solid INH154 in the regular trash or down the drain.

. INH154 Solutions (e.g., in DMSO)

Waste Collection: Collect all solutions containing INH154 in a designated, sealed, and clearly
labeled hazardous liquid waste container.

Solvent Compatibility: Be mindful of the solvent used. If institutional guidelines require,
collect halogenated and non-halogenated solvent waste in separate containers.

Labeling: The waste container must be labeled "Hazardous Waste" and specify all contents,
including the solvent (e.g., DMSO) and "INH154" with its approximate concentration.

Disposal: Arrange for pickup and disposal through your institution's EHS department. Do not
pour INH154 solutions down the drain.

. Contaminated Labware and Materials

Collection: All items that have come into direct contact with INH154, such as pipette tips,
tubes, vials, gloves, and bench paper, must be considered contaminated solid chemical
waste. Place these items in a designated, clearly labeled hazardous waste container.

Packaging: Ensure the container is sealed to prevent leakage.

Disposal: Dispose of the container as hazardous waste through your institution's EHS
department.
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. Decontamination of Glassware and Surfaces

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will
solubilize INH154, such as ethanol or DMSO. Collect this initial rinsate as hazardous liquid
waste.

Secondary Wash: After the initial decontamination rinse, wash the glassware and surfaces
with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with water.

Experimental Protocols

Spill Cleanup Protocol

In the event of a spill of INH154 powder or solution:

Alert Personnel: Immediately alert others in the vicinity.
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.
PPE: Don appropriate PPE, including respiratory protection for powder spills.

Containment: For liquid spills, contain the spill using a chemical spill kit with absorbent pads.
For solid spills, gently cover the spill with absorbent material to avoid creating dust.

Cleanup: Carefully collect the absorbed material and any contaminated debris into a
designated hazardous waste container.

Decontamination: Decontaminate the spill area using a solvent-soaked wipe (e.g., ethanol or
DMSO), followed by a detergent and water wash. All cleanup materials must be disposed of
as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

INH154 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
INH154 and associated materials.
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Caption: Logical workflow for the proper disposal of INH154.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
INH154]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2657980#inh154-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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